Cas no 100880-61-3 (4-N-Phthaloylglyaminomethyl Aniline)

• Product Name: 4-N-Phthaloylglyaminomethyl Aniline
• CAS No: 100880-61-3
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• MDL: MFCD00432223
• CID: 124286
• PubChem ID: 745761
• Update Time: 2025-10-21

4-N-Phthaloylglyaminomethyl Aniline Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-[(4-aminophenyl)methyl]-
• 2-(4-aminobenzyl)isoindoline-1,3-dione
• 2-[(4-aminophenyl)methyl]isoindole-1,3-dione
• 4-N-PHTHALOYLGLYAMINOMETHYL ANILINE
• 1H-Isoindole-1,3(2H)-dione,2-[(4-aminophenyl)methyl]
• 2-(4-Amino-benzyl)-isoindole-1,3-dione
• 4-aminobenzyl phthalimide
• N-(4-Amino-benzyl)-phthalimid
• N-(4-amino-benzyl)-phthalimide
• Oprea1_837638
• 100880-61-3
• CBDivE_008147
• CHEMBL2237482
• 2-(4-aminobenzyl)isoindoline-1,3-dione;4-N-PHTHALOYLGLYAMINOMETHYL ANILINE
• AKOS000161146
• FT-0754940
• HMS1676J02
• AS-37446
• 1H-Isoindole-1,3(2H)-dione, 2-[(4-aminophenyl)methyl]-
• SCHEMBL1833825
• AC-6639
• 2-(4-aminobenzyl)isoindole-1,3-dione
• DTXSID80353586
• Oprea1_430558
• MFCD00432223
• SB64355
• CS-0171437
• CCG-333601
• A16237
• DB-058521
• 4-N-Phthaloylglyaminomethyl Aniline

• MDL： MFCD00432223
• Inchi： 1S/C15H12N2O2/c16-11-7-5-10(6-8-11)9-17-14(18)12-3-1-2-4-13(12)15(17)19/h1-8H,9,16H2
• InChI Key： FPSRUFWSIDRGBT-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CC1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 252.09000
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.377
• Boiling Point: 457.8°Cat760mmHg
• Flash Point: 230.7°C
• Refractive Index: 1.703
• PSA: 63.40000
• LogP: 2.58410

4-N-Phthaloylglyaminomethyl Aniline Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 4-N-Phthaloylglyaminomethyl Aniline

Comprehensive Overview of 4-N-Phthaloylglyaminomethyl Aniline (CAS No. 100880-61-3): Properties, Applications, and Industry Insights

4-N-Phthaloylglyaminomethyl Aniline (CAS No. 100880-61-3) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceutical intermediates, dye synthesis, and advanced material research. This compound, often abbreviated as PGMA, features a phthaloyl group linked to an aminomethyl aniline backbone, making it a critical building block in synthetic chemistry. Its molecular formula, C₁₅H₁₃N₃O₂, and precise molecular weight (267.28 g/mol) ensure consistent performance in high-precision reactions.

In recent years, the demand for 4-N-Phthaloylglyaminomethyl Aniline has surged due to its role in developing photoactive materials and biocompatible polymers, aligning with the global shift toward sustainable and functional materials. Researchers frequently search for "PGMA solubility," "synthesis of phthaloyl derivatives," and "aniline-based intermediates" to explore its potential in green chemistry and drug delivery systems. The compound’s stability under mild conditions and compatibility with cross-coupling reactions further enhance its industrial relevance.

From a technical perspective, CAS 100880-61-3 exhibits a melting point range of 180–185°C and moderate solubility in polar solvents like DMF and DMSO, which is pivotal for laboratory-scale applications. Its UV-absorbing properties have also sparked interest in optoelectronic devices, a trending topic in material science forums. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, with impurities typically below 0.5% in commercial grades.

The pharmaceutical industry leverages 4-N-Phthaloylglyaminomethyl Aniline as a precursor for anticancer agents and antimicrobial compounds, addressing the growing need for novel therapeutics. Queries like "PGMA in drug design" and "phthalimide analogs" reflect its prominence in medicinal chemistry. Additionally, its use in high-performance dyes for textiles and coatings aligns with eco-friendly manufacturing trends, responding to searches for "non-toxic dye intermediates."

Regulatory compliance and safety data for CAS 100880-61-3 are well-documented, emphasizing low acute toxicity and proper handling protocols. Environmental concerns have driven studies on its biodegradability, a key focus for industries adopting circular economy principles. As innovation accelerates, this compound continues to bridge gaps between academic research and industrial scalability, solidifying its position in the fine chemicals market.

In summary, 4-N-Phthaloylglyaminomethyl Aniline (CAS No. 100880-61-3) stands at the intersection of cutting-edge science and practical applications. Its adaptability to catalysis, material engineering, and life sciences ensures sustained relevance, while ongoing research explores its untapped potential in nanotechnology and renewable energy solutions.